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Compound of Interest

Compound Name: KHG26693

CAS No.: 1497249-95-2

Cat. No.: B608336 Get Quote

Introduction & Compound Profile
KHG26693 (N-adamantyl-4-methylthiazol-2-amine) is a specific small-molecule inhibitor of

DYRK1A (Dual specificity tyrosine-phosphorylation-regulated kinase 1A), a kinase critically

implicated in Down syndrome neurodevelopmental defects, Alzheimer’s disease tauopathy, and

pancreatic

-cell proliferation.[1]

While KHG26693 is a potent tool compound, its utility is frequently compromised by poor

handling.[1] The molecule features a bulky, hydrophobic adamantyl group attached to a 2-

aminothiazole core.[1] This structural combination creates two distinct stability challenges:

Solubility: The adamantyl "cage" drives rapid precipitation in aqueous buffers.[1]

Chemical Stability: The 2-aminothiazole moiety is susceptible to oxidative dimerization in

solution, particularly in DMSO stocks stored at room temperature.[1]

This guide provides a standardized protocol to mitigate these risks and ensure reproducible

biological data.

Physicochemical Profile[1][2][3][4][5]
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Property Value / Description

Chemical Name N-adamantyl-4-methylthiazol-2-amine

Molecular Formula

Molecular Weight 248.39 g/mol

Target
DYRK1A (IC

typically in low nM range)

Solubility (DMSO) High (~30 mg/mL; >100 mM)

Solubility (Ethanol) Moderate (~10–12 mg/mL)

Solubility (Water)
Negligible (< 10

M without co-solvent)

cLogP ~4.2 (Highly Lipophilic)

Storage Guidelines (Solid State)
In its solid powder form, KHG26693 is chemically stable if protected from moisture and

oxidation.[1]

Temperature: Store at -20°C for up to 2 years. For archival storage (>2 years), -80°C is

recommended.[1]

Desiccation: The adamantyl group is lipophilic but the amine can interact with atmospheric

moisture.[1] Always store in a sealed vial within a desiccator.

Light Protection: Store in amber vials or wrap in foil. Thiazole derivatives can undergo slow

photodegradation.[1]

Stock Solution Preparation & Stability[1][5][6]
CRITICAL WARNING: Do not store DMSO stock solutions at Room Temperature (RT).

Research indicates that 2-aminothiazoles can undergo oxidative decomposition and

dimerization in DMSO when exposed to air and light at RT.[1]
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Protocol: Preparing a 10 mM Stock
Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide), Grade

99.9%.[1] Avoid ethanol for long-term stock storage due to evaporation risks.[1]

Calculation:

To make 1 mL of 10 mM stock: Weigh 2.48 mg of KHG26693.

Add 1.0 mL of anhydrous DMSO.

Dissolution: Vortex vigorously for 30 seconds. The solution should be clear and colorless to

pale yellow.[1]

Aliquoting: Immediately dispense into single-use aliquots (e.g., 20–50

L) to avoid freeze-thaw cycles.

Storage:

-80°C: Stable for 6–12 months.[1]

-20°C: Stable for 1–3 months.[1]

4°C / RT:Unstable. Use within 24 hours.

Aqueous Buffer Stability & Working Solutions
KHG26693 is not stable in aqueous buffers for extended periods—not due to chemical

hydrolysis, but due to physical aggregation.[1] The hydrophobic adamantyl moiety causes the

compound to "crash out" of solution rapidly once the DMSO concentration drops below 1-5%,

effectively lowering the active concentration in your assay.[1]

The "Intermediate Dilution" Method
Never pipette 100% DMSO stock directly into a static well of aqueous buffer.[1] This causes

local high concentrations that trigger irreversible precipitation.[1]
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Step-by-Step Dilution Protocol (for Cell Culture/Kinase Assay)
Goal: Prepare a 10

M working solution in Media/Buffer (0.1% DMSO final).

Thaw: Thaw a 10 mM DMSO stock aliquot at 37°C until fully dissolved. Vortex.

Intermediate Step (100x):

Prepare a 1 mM intermediate by diluting 10

L of 10 mM stock into 90

L of fresh DMSO.

Why? It is easier to mix DMSO into DMSO than to disperse a tiny drop of lipophilic stock

into water.[1]

Final Dilution (1x):

Place your cell culture media or kinase buffer (e.g., TBS + MgCl

) in a tube.[1]

While vortexing the buffer, slowly add the 1 mM intermediate solution (1:100 dilution).

Final Conc: 10

M compound, 0.1% DMSO.

Verification: Inspect for turbidity. If cloudy, the compound has precipitated.[1]

Troubleshooting: If precipitation occurs, add a solubilizing agent like 0.05% Tween-20 or

BSA (Bovine Serum Albumin) to the buffer before adding the compound.[1] BSA acts as a

carrier for lipophilic drugs.[1]

Stability Window in Buffer
Time: Use working solutions immediately (within 30 minutes).
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Temperature: Keep at RT or 37°C. Cooling to 4°C promotes precipitation.[1]

pH: Stable between pH 6.0 – 8.0. Avoid extreme pH which may affect the protonation state of

the amine.[1]

Visual Workflows
Figure 1: Preparation & Stability Decision Tree
This diagram illustrates the critical decision points to prevent compound loss during

preparation.
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Caption: Workflow for minimizing precipitation risks. Direct addition to aqueous buffers is the

primary cause of experimental variability.

Figure 2: Degradation Mechanism
Understanding why the stock degrades is key to trusting the protocol.[1]
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Caption: 2-aminothiazoles are prone to oxidative dimerization in DMSO if stored improperly,

leading to loss of potency.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: KHG26693 Storage, Stability, and
Aqueous Preparation Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608336#khg26693-storage-conditions-and-stability-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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